Dizinc magnesium

Specification

• CAS No.: 12032-47-2
• Molecular Formula: MgZn2
• Molecular Weight: 155.1 g/mol
• Standard InChI: InChI=1S/Mg.2Zn
• Standard InChI Key: MCRXROYRQGVVNB-UHFFFAOYSA-N
• Isomeric SMILES: [Mg].[Zn].[Zn]
• SMILES: [Mg].[Zn].[Zn]
• Canonical SMILES: [Mg].[Zn].[Zn]

Introduction

Chemical Identity and Basic Properties

Dizinc magnesium is an intermetallic compound with the chemical formula MgZn₂. The fundamental properties of this compound are well-established in chemical databases and literature:

Property	Value
Chemical Formula	MgZn₂
CAS Registry Number	12032-47-2
Molecular Weight	155.065 g/mol
SMILES Notation	[Mg].[Zn].[Zn]
The compound features a stoichiometric ratio of one magnesium atom to two zinc atoms, forming a distinctive metallic structure. This specific ratio creates an intermetallic phase that differs from simple mixtures of the two metals, resulting in unique physical and chemical properties. The structure of dizinc magnesium represents an important model for understanding metal-metal interactions, particularly in the context of bimetallic systems containing alkaline earth and transition metals.

Complex Formation and Structural Chemistry

Mixed Magnesium-Zinc Compounds

Research has revealed that the chemistry of magnesium and zinc extends beyond simple intermetallic compounds like MgZn₂, involving complex coordination chemistry that produces what can be described as "Mg-Zn hybrids." These hybrid structures demonstrate unexpected complexity in what initially appear to be straightforward metathesis reactions between zinc and magnesium compounds.
When equimolar amounts of ZnCl₂ and tert-butylmagnesium chloride (BuMgCl) react, they form a mixed magnesium-zinc complex with the formula [(THF)₄Mg(μ-Cl)₂Zn(tBu)(Cl)]. This complex represents a contacted ion-pair structure that resembles the "Turbo" Grignard reagents pioneered by Knochel. The formation of this complex occurs through co-complexation of the anticipated exchange products from the metathesis reaction, rather than through simple exchange.

Solvent-Separated Complexes

Another significant aspect of magnesium-zinc chemistry is the formation of solvent-separated mixed metal complexes. For example, the reaction between ZnCl₂ and BuMgCl also produces [{Mg(THF)₆}²⁺{Zn₂Cl₆}²⁻], a solvent-separated mixed magnesium-zinc chloride complex. This complex formation effectively reduces the amount of ZnCl₂ available for the intended metathesis reaction, revealing an important consideration in synthetic chemistry involving these metals.

Catalytic Applications and Reactivity

Reactivity Patterns

When reactions between zinc and magnesium compounds are carried out with an excess of Grignard reagent (closer to conditions typically employed in catalytic synthetic chemistry), solvent-separated magnesium trialkyl zincate complexes such as [{Mg₂Cl₃(THF)₆}⁺{Zn(tBu)₃}⁻] can form. These complexes represent potential active species in important organic transformations catalyzed by zinc chloride.
Studies have shown that such magnesium trialkyl zincate complexes can be used as effective reagents for direct zinc-iodine exchange reactions, allowing the preparation of magnesium tris(aryl) zincates that can subsequently serve as precursors for Negishi cross-coupling reactions.

Structural Characterization and Analysis

Coordination Environments

The structural characteristics of magnesium-zinc complexes have been elucidated through various analytical techniques, including X-ray crystallography and NMR spectroscopy. In macrocyclic dizinc complexes, for example, the zinc centers typically adopt distorted square-planar geometries with τ₄ values ranging from 0.31 to 0.41.
The flexibility of ligand systems supporting dizinc structures allows for variable metal-metal distances, which can be important for catalytic activity. In some dizinc macrocyclic complexes, the Zn-Zn separation has been measured at 5.0270(4) Å, significantly larger than the Cu-Cu distance of 3.6072(8) Å observed in related copper complexes with the same ligand.

Spectroscopic Properties

NMR spectroscopy has proven valuable in characterizing magnesium-zinc complexes. For example, the transformation of dizinc alkyl complexes to alkoxide derivatives can be monitored through ¹H NMR spectroscopy, revealing characteristic shifts in the signals corresponding to coordinated ligands. These spectroscopic fingerprints provide important insights into the bonding and electronic structure of these bimetallic systems.